Cas no 2126161-34-8 (2-cyclopropyl-5-methylthiophene-3-carboxylic acid)

• Product Name: 2-cyclopropyl-5-methylthiophene-3-carboxylic acid
• CAS No: 2126161-34-8
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 4639097
• Update Time: 2025-10-22

2-cyclopropyl-5-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 2-cyclopropyl-5-methyl-
• 2-cyclopropyl-5-methylthiophene-3-carboxylic acid

• Inchi： 1S/C9H10O2S/c1-5-4-7(9(10)11)8(12-5)6-2-3-6/h4,6H,2-3H2,1H3,(H,10,11)
• InChI Key： KPTRNBJIJKESOJ-UHFFFAOYSA-N
• SMILES： C1(C2CC2)SC(C)=CC=1C(O)=O

Additional information on 2-cyclopropyl-5-methylthiophene-3-carboxylic acid

Comprehensive Overview of 2-Cyclopropyl-5-methylthiophene-3-carboxylic acid (CAS No. 2126161-34-8)

2-Cyclopropyl-5-methylthiophene-3-carboxylic acid (CAS No. 2126161-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene derivative is characterized by its unique molecular structure, featuring a cyclopropyl group and a carboxylic acid functionality, which contribute to its versatile applications. The compound's heterocyclic framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

In recent years, the demand for thiophene-based compounds has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are increasingly exploring 2-Cyclopropyl-5-methylthiophene-3-carboxylic acid for its potential in designing next-generation antibiotics and eco-friendly pesticides. Its structural modularity allows for precise modifications, enabling scientists to fine-tune properties like solubility, stability, and biological activity. This adaptability aligns with the growing trend of rational drug design and green chemistry.

The synthesis of 2-Cyclopropyl-5-methylthiophene-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to enhance yield and purity. Analytical methods like HPLC and NMR spectroscopy are crucial for quality control, ensuring compliance with stringent pharmaceutical standards. These protocols reflect the compound's relevance in high-value fine chemical production.

From a commercial perspective, CAS No. 2126161-34-8 is supplied by leading chemical manufacturers under strict Good Manufacturing Practices (GMP). Its pricing and availability are influenced by factors such as raw material sourcing and regulatory compliance. The compound's patent landscape reveals ongoing innovation, with several applications filed for derivatives in oncological therapies and plant disease management. This intellectual property activity underscores its strategic importance in competitive markets.

Environmental and safety assessments of 2-Cyclopropyl-5-methylthiophene-3-carboxylic acid indicate favorable profiles when handled according to laboratory safety protocols. Its biodegradability potential and low ecotoxicity align with the principles of responsible chemistry. As industries prioritize ESG (Environmental, Social, and Governance) criteria, such compounds are likely to see increased adoption in sustainable industrial processes.

Future research directions for this compound include exploring its structure-activity relationships (SAR) in medicinal chemistry and optimizing large-scale production methods. Collaborative efforts between academia and industry are expected to unlock new applications in personalized medicine and precision agriculture. With its balanced properties and multifunctional nature, 2-Cyclopropyl-5-methylthiophene-3-carboxylic acid exemplifies the convergence of scientific innovation and industrial applicability.